Cas no 76182-23-5 (Ethyl 5-amino-1-(tert-butyl)-1H-imidazole-4-carboxylate)

• Product Name: Ethyl 5-amino-1-(tert-butyl)-1H-imidazole-4-carboxylate
• CAS No: 76182-23-5
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 4716804
• Update Time: 2025-06-14

Ethyl 5-amino-1-(tert-butyl)-1H-imidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-1-(tert-butyl)-1H-imidazole-4-carboxylate

• Inchi： 1S/C10H17N3O2/c1-5-15-9(14)7-8(11)13(6-12-7)10(2,3)4/h6H,5,11H2,1-4H3
• InChI Key： UTRRVAPGHIRABU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(N)N(C=N1)C(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• Topological Polar Surface Area: 70.1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 368.9±22.0 °C at 760 mmHg
• Flash Point: 176.9±22.3 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 5-amino-1-(tert-butyl)-1H-imidazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on Ethyl 5-amino-1-(tert-butyl)-1H-imidazole-4-carboxylate

Comprehensive Overview of Ethyl 5-amino-1-(tert-butyl)-1H-imidazole-4-carboxylate (CAS No. 76182-23-5)

Ethyl 5-amino-1-(tert-butyl)-1H-imidazole-4-carboxylate (CAS No. 76182-23-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its imidazole core and tert-butyl substituent, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features, including the ethyl carboxylate and amino functional groups, make it a valuable building block for drug discovery and development.

In recent years, the demand for imidazole derivatives like Ethyl 5-amino-1-(tert-butyl)-1H-imidazole-4-carboxylate has surged due to their broad applications in medicinal chemistry. Researchers are particularly interested in its potential role as a precursor for kinase inhibitors and antimicrobial agents, aligning with the growing focus on targeted therapies and antibiotic resistance. The compound’s CAS No. 76182-23-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific studies.

The synthesis of Ethyl 5-amino-1-(tert-butyl)-1H-imidazole-4-carboxylate involves multi-step organic reactions, often starting from readily available imidazole precursors. Its tert-butyl group enhances steric hindrance, which can improve selectivity in drug-target interactions. Meanwhile, the ethyl ester moiety offers flexibility for further derivatization, a feature highly valued in combinatorial chemistry. These attributes have made it a subject of patents and publications, particularly in the context of small-molecule drug design.

From an industrial perspective, CAS No. 76182-23-5 is often discussed in forums related to custom synthesis and contract manufacturing. Companies specializing in fine chemicals highlight its role in producing high-value intermediates for clinical trials. Additionally, its stability under standard storage conditions (typically at room temperature) makes it a practical choice for laboratories and production facilities. Environmental and safety data for this compound are also frequently queried, underscoring the industry’s emphasis on sustainable and safe chemical practices.

In the context of AI-driven drug discovery, Ethyl 5-amino-1-(tert-butyl)-1H-imidazole-4-carboxylate has been flagged as a promising scaffold for virtual screening. Computational models predict its compatibility with various biological targets, particularly those involved in inflammatory pathways and metabolic disorders. This aligns with trending searches for "next-generation therapeutics" and "precision medicine," where researchers seek novel compounds with optimized pharmacokinetic profiles.

Another area of interest is the compound’s potential in agrochemical innovation. The imidazole ring is a common motif in pesticides and herbicides, and modifications like those in CAS No. 76182-23-5 could lead to more eco-friendly alternatives. Queries such as "green chemistry imidazole derivatives" and "low-toxicity agrochemicals" often intersect with discussions about this compound, reflecting its cross-disciplinary appeal.

Analytical techniques for characterizing Ethyl 5-amino-1-(tert-butyl)-1H-imidazole-4-carboxylate include HPLC, NMR, and mass spectrometry, ensuring high purity for research applications. Quality control protocols are critical, as impurities can affect downstream reactions. This aspect is frequently addressed in technical documents and supplier specifications, catering to the needs of QC/QA professionals.

In summary, Ethyl 5-amino-1-(tert-butyl)-1H-imidazole-4-carboxylate (CAS No. 76182-23-5) represents a nexus of innovation in pharmaceuticals, agrochemicals, and computational chemistry. Its structural versatility and applicability to trending research areas ensure its continued relevance in scientific and industrial communities. As exploration of imidazole-based therapeutics expands, this compound is poised to remain a key player in the development of next-generation solutions.